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Compound of Interest

Compound Name: Dasatinib hydrochloride

Cat. No.: B3010476

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling
of Dasatinib hydrochloride stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.
Adherence to this protocol is crucial for ensuring the stability, and activity of the compound for
accurate and reproducible experimental results.

Introduction

Dasatinib is a potent, second-generation tyrosine kinase inhibitor that targets multiple kinases,
primarily Ber-Abl and the Src family of kinases.[1][2][3] It is widely used in cancer research and
for the treatment of chronic myeloid leukemia (CML) and acute lymphoblastic leukemia (ALL).
[3][4] For in vitro studies, Dasatinib is typically dissolved in an organic solvent to create a
concentrated stock solution, which is then diluted to the final working concentration in cell
culture media or assay buffers.

Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing Dasatinib
hydrochloride stock solutions due to its high solubilizing capacity for a wide range of organic
molecules.[5][6][7] However, proper handling and storage procedures are essential to maintain
the integrity of the compound and the solvent. This note provides a comprehensive guide to
achieve this.

Dasatinib Hydrochloride Properties and Storage
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All quantitative data regarding Dasatinib hydrochloride and its storage are summarized in the

table below. It is crucial to use the molecular weight of the hydrochloride salt for accurate

molarity calculations.

Parameter

Value

Source(s)

Chemical Name

N-(2-chloro-6-methylphenyl)-2-
[[6-[4-(2-hydroxyethyl)-1-
piperazinyl]-2-methyl-4-
pyrimidinyllamino]-5-
thiazolecarboxamide,

hydrochloride

[8]

Molecular Weight

524.47 g/mol

[110]

Solubility in DMSO

15 mg/mL (warming &
sonication may be needed) to
100 mg/mL.

[ol11]

Storage (Powder)

-20°C for up to 3 years,
protected from light.

[1]9]

Storage (Stock Solution)

Aliquot and store at -20°C (for
up to 3 months) or -80°C (for
up to 1 year). Avoid repeated

freeze-thaw cycles.

[1]09][12]

DMSO Properties

Polar aprotic solvent,
hygroscopic. Use fresh, high-
purity DMSO.

[ol13][14]

Mechanism of Action: Kinase Inhibition

Dasatinib exerts its anti-cancer effects by inhibiting key signaling pathways that drive cell

proliferation and survival. The diagram below illustrates its primary targets.
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Caption: Dasatinib inhibits Bcr-Abl and Src family kinases, blocking pro-survival pathways.

Experimental Protocol: Stock Solution Preparation

This protocol details the steps to prepare a 10 mM Dasatinib hydrochloride stock solution in
DMSO.

4.1. Materials and Equipment

Dasatinib hydrochloride powder (e.g., CAS 854001-07-3)
High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, light-protecting microcentrifuge tubes (e.g., amber tubes)
Sterile pipette tips

Vortex mixer

Sonicator bath (optional, recommended)
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o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves.

4.2. Safety Precautions

o Dasatinib is a potent cytotoxic agent and should be handled with care.[15]

o Always wear appropriate PPE, including gloves, a lab coat, and safety glasses.
e Pregnant individuals should avoid handling the powder form.[4][16]

» DMSO facilitates the absorption of substances through the skin; avoid direct contact with the
solvent and the final solution.[13][14]

 All handling of the dry powder should be performed in a chemical fume hood or a designated
containment area.

4.3. Calculation
Use the following formula to determine the required volume of DMSO:

Volume of DMSO (mL) = [Mass of Dasatinib HCI (mg) / 524.47 ( g/mol )] / Desired
Concentration (mol/L)

o Example for 10 mM stock from 5 mg of powder:
o Volume (mL) =[5 mg / 524.47 mg/mmol] / 10 mmol/L
o Volume (mL) = 0.00953 L = 953 pL

4.4. Step-by-Step Procedure

The workflow for preparing the stock solution is outlined below.
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Caption: Workflow for preparing Dasatinib hydrochloride stock solution.
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» Preparation: Before opening, allow the vial of Dasatinib hydrochloride powder to
equilibrate to room temperature for 15-20 minutes to prevent condensation.

o Collect Powder: Briefly centrifuge the vial to ensure all the lyophilized powder is at the
bottom.[12]

e Weighing: In a fume hood, carefully weigh the desired amount of Dasatinib hydrochloride.

e Solubilization: Add the pre-calculated volume of high-purity, anhydrous DMSO to the powder.
Use of fresh DMSO is recommended as moisture can reduce solubility.[9]

o Dissolution: Cap the vial tightly and vortex thoroughly. If the compound does not dissolve
completely, sonicate the solution in a water bath for 5-10 minutes or warm it gently (to no
more than 37°C) until the solution is clear.[10][11]

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, divide
the stock solution into smaller, single-use working aliquots in sterile, light-protecting tubes.[1]

[2]

o Storage: Label the aliquots clearly with the compound name, concentration, and date of
preparation. Store them at -20°C for short-term storage (up to 3 months) or at -80°C for long-
term storage (up to 1 year).[1][9][17]

4.5. Usage in Cell Culture

When preparing working solutions for cell-based assays, the final concentration of DMSO in the
cell culture medium should be kept low, typically below 0.1%, to avoid solvent-induced
cytotoxicity.[2][12] A solvent control (media with the same final concentration of DMSO) should
always be included in experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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